molecular formula C6H8BrN3 B8659379 2-Bromo-6-(1-methylhydrazinyl)pyridine

2-Bromo-6-(1-methylhydrazinyl)pyridine

Cat. No.: B8659379
M. Wt: 202.05 g/mol
InChI Key: FATRYJHEOGIFNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-6-(1-methylhydrazinyl)pyridine is a useful research compound. Its molecular formula is C6H8BrN3 and its molecular weight is 202.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8BrN3

Molecular Weight

202.05 g/mol

IUPAC Name

1-(6-bromopyridin-2-yl)-1-methylhydrazine

InChI

InChI=1S/C6H8BrN3/c1-10(8)6-4-2-3-5(7)9-6/h2-4H,8H2,1H3

InChI Key

FATRYJHEOGIFNK-UHFFFAOYSA-N

Canonical SMILES

CN(C1=NC(=CC=C1)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2,6-dibromopyridine (10.0 g, 42.0 mmol) in anhydrous methylhydrazine (10 mL) was heated at 100° C. for 2 h. The mixture was cooled to room temperature and washed with water (3×20 mL). The combined organic extracts were dried over sodium sulfate, filtered, and concentrated under reduced pressure. Purification by flash column chromatography (silica gel, hexanes/EtOAc, 80:20) gave the title compound (5.70 g, 66%) as white solid: 1H NMR (500 MHz, CDCl3) δ 7.30-7.26 (dd, J=8.5, 7.8 Hz, 1H), 6.83 (d, J=8.0 Hz, 1H), 6.73 (d, J=7.0 Hz, 1H), 4.03 (br s, 2H), 3.36 (s, 3H).
Quantity
10 g
Type
reactant
Reaction Step One
Name
methylhydrazine
Quantity
10 mL
Type
reactant
Reaction Step One
Yield
66%

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